N,N-dimethyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide

• IUPAC Name: N,N-dimethyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide
• InChI: InChI=1S/C10H17N3O/c1-7-9(6-10(14)12(3)4)8(2)13(5)11-7/h6H2,1-5H3
• InChI Key: VCQQNKFXPWQCRO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)CC(=O)N(C)C
• Molecular Formula: C10H17N3O
• Molecular Weight: 195.26 g/mol

Description

N,N-dimethyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide, also known as DMTA, is a chemical compound that has been the focus of scientific research due to its potential applications in various fields. DMTA is a pyrazole-based compound that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N,N-dimethyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide is not fully understood. However, it has been suggested that N,N-dimethyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide may work by inhibiting the production of pro-inflammatory cytokines and prostaglandins, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
N,N-dimethyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to have antioxidant properties and to protect against oxidative stress. In addition, N,N-dimethyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide has been shown to have neuroprotective effects and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N,N-dimethyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide in lab experiments is its ability to cross the blood-brain barrier, which makes it a potential drug delivery agent for the treatment of neurological disorders. However, one limitation of using N,N-dimethyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide is its limited solubility in aqueous solutions, which may affect its bioavailability.

Future Directions

There are several future directions for research on N,N-dimethyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide. One potential direction is to investigate its potential as a drug delivery agent for the treatment of neurological disorders. Another potential direction is to study its potential as an anti-cancer agent. Additionally, further research is needed to fully understand the mechanism of action of N,N-dimethyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide and its potential applications in various fields.

Synthesis Methods

N,N-dimethyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide can be synthesized using different methods, including the reaction of 1,3,5-trimethylpyrazole with N,N-dimethylacetic anhydride in the presence of a catalyst. Another method involves the reaction of 1,3,5-trimethylpyrazole with N,N-dimethylacetyl chloride in the presence of a base.

Scientific Research Applications

N,N-dimethyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, N,N-dimethyl-2-(1,3,5-trimethylpyrazol-4-yl)acetamide has been investigated for its potential use as an anti-inflammatory and analgesic agent. It has also been studied for its potential as a drug delivery agent due to its ability to cross the blood-brain barrier.